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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Voderdeucitinib (a selective TYK2
inhibitor) and apremilast (a PDE4 inhibitor) in the context of psoriasis treatment. Drawing upon
preclinical and pivotal clinical trial data, we present an objective assessment of their efficacy

and underlying mechanisms of action.

Executive Summary

Voderdeucitinib has consistently shown superior efficacy compared to apremilast in pivotal
Phase 3 clinical trials for moderate-to-severe plaque psoriasis. This superiority is attributed to
its targeted inhibition of the TYK2 signaling pathway, a key driver of psoriasis pathogenesis.
While both drugs modulate inflammatory responses, preclinical and clinical data suggest that
Voderdeucitinib's more specific mechanism of action leads to greater clinical benefit.

Mechanism of Action
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Voderdeucitinib: A selective allosteric inhibitor of tyrosine kinase 2 (TYK2). By binding to the
regulatory pseudokinase domain of TYK2, Voderdeucitinib blocks the signaling of key
cytokines implicated in psoriasis, including interleukin-23 (IL-23), IL-12, and Type | interferons.
This targeted approach avoids the broader immunosuppressive effects associated with less
selective JAK inhibitors.

Apremilast: A small molecule inhibitor of phosphodiesterase 4 (PDE4). PDE4 is an enzyme that
degrades cyclic adenosine monophosphate (CAMP). By inhibiting PDE4, apremilast increases
intracellular cAMP levels, which in turn downregulates the expression of pro-inflammatory
cytokines such as tumor necrosis factor-alpha (TNF-a), IL-23, and IL-17, while upregulating the
anti-inflammatory cytokine IL-10.
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Voderdeucitinib's targeted inhibition of the TYK2 pathway.
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Apremilast's mechanism of action via PDE4 inhibition.

Preclinical Data in Psoriasis Models

While direct head-to-head preclinical studies are limited, data from imiquimod-induced psoriasis

mouse models provide insights into the individual efficacy of Voderdeucitinib and apremilast.

Parameter

Voderdeucitinib

Apremilast

Psoriasis Model

Imiquimod-induced psoriasis in

mice

Imiquimod-induced psoriasis in

mice

Key Findings

- Significantly improved
psoriasis symptoms.[1][2]-
Reduced expression of p-
STAT3 and Ki67 in the skin.[1]
[2]- Inhibited abnormal
capillary proliferation and
reduced immune cell
infiltration.[1]- Decreased the
concentration of IL-12p70 in
the skin.[1]

- Alleviated psoriasiform
dermatitis.[3][4][5]- Reduced
infiltration of antigen-
presenting cells and IL-17A-
positive cells.[6]- Reduced
expression of pro-inflammatory
cytokines including IL-8, IL-
17A, IL-17F, and IL-23.[3][4][5]

Clinical Trial Data: Head-to-Head Comparison
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The POETYK PSO-1 and POETYK PSO-2 Phase 3 clinical trials directly compared the efficacy
and safety of Voderdeucitinib (6 mg once daily) and apremilast (30 mg twice daily) in patients
with moderate-to-severe plaque psoriasis.

Efficacy

Endpoint (at Week 16) POETYK PSO-1 POETYK PSO-2
Voderdeucitinib Apremilast Voderdeucitinib
PASI 75 Response 58.7%[7][8] 35.1%[7][8]
SPGA 0/1 (Clear/Almost Clear)  53.6%][7] 32.1%[7]

saf | Tolerabil

Adverse Event Voderdeucitinib Apremilast

Nasopharyngitis, upper )
Most Common AEs ) ) ] Diarrhea, nausea, headache.
respiratory tract infection.[7]

Higher rates than
_ ) _ Low rates, comparable to o .
Discontinuation due to AEs Voderdeucitinib, primarily due
placebo.[8] ] ] ]
to gastrointestinal side effects.

Experimental Protocols
Imiquimod-Induced Psoriasis Mouse Model

Experimental Protocol
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General workflow for preclinical psoriasis model studies.

« Animal Model: Typically, 6-8 week old female BALB/c or C57BL/6 mice are used.
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« Induction of Psoriasis: A daily topical application of 62.5 mg of imiquimod cream (5%) is
administered to the shaved back skin of the mice for 5-7 consecutive days to induce
psoriasis-like skin inflammation.[1]

e Drug Administration:

o Voderdeucitinib: Administered orally, typically at doses ranging from 15 to 60 mg/kg,
once or twice daily.

o Apremilast: Administered orally or intraperitoneally, with typical doses around 5-20 mg/kg
daily.[6]

» Efficacy Assessment:

o Clinical Scoring: The severity of skin inflammation is assessed daily using a scoring
system for erythema, scaling, and thickness (Psoriasis Area and Severity Index - PASI).

o Histological Analysis: Skin biopsies are collected at the end of the study for hematoxylin
and eosin (H&E) staining to assess epidermal thickness and inflammatory cell infiltration.

o Immunohistochemistry: Staining for markers such as Ki67 (proliferation) and CD3 (T-cells)
is performed.

o Cytokine Analysis: Skin or serum levels of key inflammatory cytokines (e.g., IL-17, IL-23,
TNF-a) are measured using ELISA or gPCR.

Phase 3 Clinical Trials (POETYK PSO-1 & PS0O-2)

o Study Design: These were multicenter, randomized, double-blind, placebo- and active
comparator-controlled studies.[9][10][11][12]

o Patient Population: Adults with moderate-to-severe plaque psoriasis, defined as having a
Psoriasis Area and Severity Index (PASI) score of 12 or higher, a static Physician's Global
Assessment (sPGA) score of 3 or 4, and body surface area (BSA) involvement of 10% or
more.[10]

e Treatment Arms:
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o Voderdeucitinib: 6 mg taken orally once daily.[9][10]
o Apremilast: 30 mg taken orally twice daily.[9][10]

o Placebo.[9][10]

e Primary Endpoints:

o The proportion of patients achieving at least a 75% reduction in their PASI score from
baseline (PASI 75) at week 16.[8][9]

o The proportion of patients achieving an sPGA score of 0 (clear) or 1 (almost clear) at week
16.[8][9]

o Duration: 52 weeks, with the primary endpoints assessed at week 16.[9][10]

Conclusion

The available preclinical and robust clinical evidence strongly supports the superiority of
Voderdeucitinib over apremilast for the treatment of moderate-to-severe plaque psoriasis.
Voderdeucitinib's targeted inhibition of the TYK2 pathway translates into significantly greater
efficacy in skin clearance and symptom improvement. While both oral agents offer a convenient
alternative to injectable biologics, the data indicates that Voderdeucitinib represents a more
effective therapeutic option for patients with psoriasis. Further research into the long-term
safety and comparative effectiveness against other systemic therapies will continue to define its
role in the psoriasis treatment landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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